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Compound Name: Tinengotinib

Cat. No.: B10827977 Get Quote

Essential Safety and Handling Guide for
Tinengotinib
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

Tinengotinib (TT-00420), a potent, orally active, small molecule kinase inhibitor. Adherence to

these guidelines is essential to ensure personnel safety and to maintain the integrity of

research activities.

Personal Protective Equipment (PPE)
All personnel handling Tinengotinib in solid (powder) or liquid (in solvent) form must use the

following personal protective equipment. This is based on general guidelines for handling

hazardous drugs and antineoplastic agents.[1][2][3]
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PPE Component Specification Rationale

Gloves

Double pair of chemotherapy-

rated, powder-free nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling,

and the inner glove upon

leaving the work area.

Eye Protection
Safety goggles with side

shields or a full-face shield.

Protects eyes from dust

particles, aerosols, and

splashes.

Lab Coat

Disposable, back-closing,

solid-front gown made of a

low-permeability fabric.

Provides a barrier against

contamination of personal

clothing.

Respiratory Protection
A NIOSH-certified N95

respirator or higher.

Required when handling the

powder form outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.

Shoe Covers
Disposable, slip-resistant shoe

covers.

Prevents the tracking of

contaminants out of the

designated handling area.

Operational Plan: Handling and Storage
Strict adherence to the following procedures is mandatory when working with Tinengotinib.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leakage.

Store Tinengotinib powder at -20°C in a tightly sealed container.[4]

If dissolved in a solvent such as DMSO, store at -80°C.[4]
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Clearly label all storage locations with "Hazardous Chemical" and "Cytotoxic Agent"

warnings.

Preparation of Solutions
All handling of Tinengotinib powder must be conducted in a certified chemical fume hood or

a Class II Biological Safety Cabinet to avoid aerosol formation and inhalation.[4]

Use a dedicated set of calibrated pipettes, spatulas, and glassware.

When preparing solutions, slowly add the solvent to the powder to minimize dust generation.

For a 10 mM stock solution in DMSO, dissolve the appropriate mass of Tinengotinib in

fresh, anhydrous DMSO.

In Vitro and In Vivo Administration
For cell culture experiments, add the final concentration of Tinengotinib to the media within

a biological safety cabinet.

For animal studies, prepare the dosing solution in a chemical fume hood. Oral gavage is a

common administration route.[5]

All animal handling procedures must be in accordance with an approved Institutional Animal

Care and Use Committee (IACUC) protocol.[4]

Emergency Protocols: Spill and Exposure
Management
Immediate and correct response to spills and personnel exposure is critical.

Spill Management
Evacuate and Secure: Immediately alert others in the area and evacuate. Restrict access to

the spill area.

Don Appropriate PPE: Before cleanup, don the full PPE as outlined in the table above.
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Contain the Spill:

Powder: Gently cover the spill with absorbent pads or granules to avoid raising dust.

Liquid: Absorb the spill with chemically inert absorbent material.

Decontaminate:

Clean the spill area with a detergent solution, followed by a 70% ethanol solution.

Work from the outer edge of the spill towards the center.

Dispose of Waste: All cleanup materials are considered hazardous waste and must be

disposed of accordingly.

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.[4]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[4]

Ingestion:Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Disposal Plan
All waste contaminated with Tinengotinib is considered hazardous and must be disposed of

following institutional and local regulations for chemical and cytotoxic waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, gowns, pipette tips, vials) in a

dedicated, clearly labeled, leak-proof, and puncture-resistant hazardous waste container.
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Liquid Waste: Collect all contaminated liquid waste in a sealed, labeled, and chemically

compatible hazardous waste container. Do not dispose of Tinengotinib solutions down the

drain.[4]

Sharps: Dispose of all contaminated needles and syringes in a designated sharps container

for hazardous waste.

Decontamination of Glassware: Reusable glassware should be soaked in a decontaminating

solution (e.g., a strong oxidizing agent or a validated cleaning procedure) before standard

washing.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the known signaling pathways affected by Tinengotinib and a

general experimental workflow for its handling.
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Caption: Tinengotinib's multi-target inhibition of key signaling pathways.
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Caption: Standard workflow for handling Tinengotinib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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